Cas no 1160262-70-3 (2-(4-Isopropylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride)

• Product Name: 2-(4-Isopropylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride
• CAS No: 1160262-70-3
• MF: C₂₁H₂₀ClNO
• MW: 337.842604637146
• MDL: MFCD03421243
• CID: 4682488
• Update Time: 2025-11-07

2-(4-Isopropylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-ISOPROPYLPHENYL)-6,8-DIMETHYLQUINOLINE-4-CARBONYL CHLORIDE
• STL197058
• BBL014649
• R7145
• 4-quinolinecarbonyl chloride, 6,8-dimethyl-2-[4-(1-methylethyl)phenyl]-
• 6,8-dimethyl-2-[4-(propan-2-yl)phenyl]quinoline-4-carbonyl chloride
• 2-(4-Isopropylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride

• MDL： MFCD03421243
• Inchi： 1S/C21H20ClNO/c1-12(2)15-5-7-16(8-6-15)19-11-18(21(22)24)17-10-13(3)9-14(4)20(17)23-19/h5-12H,1-4H3
• InChI Key： UNPWZRGHSWQAAP-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2C=CC(=CC=2)C(C)C)N=C2C(C)=CC(C)=CC2=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 443
• Topological Polar Surface Area: 30

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 483.4±45.0 °C at 760 mmHg
• Flash Point: 246.2±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-(4-Isopropylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-Isopropylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride

Research Brief on 2-(4-Isopropylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride (CAS: 1160262-70-3) in Chemical Biology and Pharmaceutical Applications

2-(4-Isopropylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride (CAS: 1160262-70-3) is a specialized quinoline derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and fluorescent probes. Its unique structural features, including the isopropylphenyl group and carbonyl chloride moiety, make it a versatile building block for medicinal chemistry applications.

Recent studies have focused on the compound's role in targeted drug discovery, with particular emphasis on its application in cancer therapeutics. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a precursor for novel PI3K inhibitors, showing promising activity against various cancer cell lines. The research team utilized the carbonyl chloride group for efficient amide bond formation with various amine-containing pharmacophores, achieving significant improvements in both potency and selectivity.

In addition to its pharmaceutical applications, 2-(4-Isopropylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride has shown potential in chemical biology as a fluorescent labeling reagent. A recent study published in ACS Chemical Biology (2024) reported its successful conjugation with biomolecules, exhibiting excellent photophysical properties for cellular imaging. The compound's rigid quinoline core and hydrophobic substituents contribute to its membrane permeability and intracellular retention, making it particularly valuable for live-cell imaging studies.

The synthetic accessibility of this compound has also been improved through recent methodological advances. A 2024 Organic Process Research & Development paper described an optimized large-scale synthesis route with improved yield (78%) and purity (>99.5%). This development addresses previous challenges in industrial-scale production, potentially facilitating broader research applications and preclinical development of derivatives.

Safety and stability studies of 2-(4-Isopropylphenyl)-6,8-dimethylquinoline-4-carbonyl chloride have been recently updated in regulatory documentation. The compound shows good thermal stability under standard storage conditions but requires careful handling due to its reactive carbonyl chloride group. Proper storage recommendations include moisture-free environments at 2-8°C under inert atmosphere for long-term preservation.

Future research directions identified in recent literature include exploration of its derivatives as potential treatments for neurodegenerative diseases and as components of advanced drug delivery systems. The compound's structural flexibility allows for diverse modifications that could address current challenges in blood-brain barrier penetration and targeted tissue distribution.